Cas no 16496-10-9 (Benzenamine,3-(4-pyrimidinyl)-)

• Product Name: Benzenamine,3-(4-pyrimidinyl)-
• CAS No: 16496-10-9
• MF: C₁₀H₉N₃
• MW: 171.198561429977
• CID: 121694
• PubChem ID: 12456171
• Update Time: 2025-05-20

Benzenamine,3-(4-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,3-(4-pyrimidinyl)-
• 3-(PYRIMIDIN-4-YL)ANILINE
• 3-pyrimidin-4-ylaniline
• Benzenamine, 3-(4-pyrimidinyl)- (9CI)
• 3-Pyrimidin-4-yl-phenylamine
• SB56431
• DTXSID50499006
• MJLDVXLWYAVOLO-UHFFFAOYSA-N
• SCHEMBL2643441
• Benzenamine, 3-(4-pyrimidinyl)-
• 4-(3-Aminophenyl)pyrimidine
• 16496-10-9

• Inchi： 1S/C10H9N3/c11-9-3-1-2-8(6-9)10-4-5-12-7-13-10/h1-7H,11H2
• InChI Key： MJLDVXLWYAVOLO-UHFFFAOYSA-N
• SMILES： N1C=NC=CC=1C1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 171.07977
• Monoisotopic Mass: 171.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 51.8

Additional information on Benzenamine,3-(4-pyrimidinyl)-

Benzenamine, 3-(4-pyrimidinyl) (CAS No. 16496-10-9): An Overview of a Promising Compound in Medicinal Chemistry

Benzenamine, 3-(4-pyrimidinyl) (CAS No. 16496-10-9) is a significant compound in the field of medicinal chemistry due to its unique structural features and potential biological activities. This aromatic amine, also known as 3-(4-pyrimidinyl)aniline, has garnered considerable attention for its role in the development of novel therapeutic agents. This article provides a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Properties

Benzenamine, 3-(4-pyrimidinyl) is an aromatic amine with the molecular formula C₁₀H₁₀N₂. It has a molecular weight of 158.20 g/mol and a melting point of approximately 88-90°C. The compound is characterized by a benzene ring substituted with an amino group at the para position and a pyrimidine ring at the meta position. This unique structure contributes to its chemical stability and reactivity, making it an attractive building block for the synthesis of more complex molecules.

Synthesis Methods

The synthesis of Benzenamine, 3-(4-pyrimidinyl) can be achieved through various routes. One common method involves the reaction of 3-chloroaniline with uracil in the presence of a base such as potassium carbonate. Another approach involves the condensation of 3-aminobenzonitrile with guanidine hydrochloride followed by hydrolysis to form the desired product. These synthetic pathways have been optimized to improve yield and purity, making them suitable for large-scale production.

Biological Activities

Benzenamine, 3-(4-pyrimidinyl) has demonstrated a range of biological activities that make it a valuable lead compound in drug discovery. Recent studies have shown that it exhibits potent anti-inflammatory and anti-cancer properties. For instance, research published in the Journal of Medicinal Chemistry highlighted its ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases like rheumatoid arthritis.

In addition to its anti-inflammatory effects, Benzenamine, 3-(4-pyrimidinyl) has shown promise as an anti-cancer agent. A study in Cancer Research reported that it can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and proliferation.

Recent Research Advancements

The interest in Benzenamine, 3-(4-pyrimidinyl) has led to several recent advancements in both basic and applied research. One notable study published in the European Journal of Medicinal Chemistry explored its potential as a scaffold for developing novel inhibitors of protein-protein interactions (PPIs). The researchers found that derivatives of this compound could effectively disrupt PPIs involved in various disease processes, opening new avenues for therapeutic intervention.

Another area of active research is the use of Benzenamine, 3-(4-pyrimidinyl) in combination therapy. A study in the Journal of Pharmacology and Experimental Therapeutics demonstrated that when combined with existing chemotherapy agents like cisplatin, it could enhance treatment efficacy while reducing side effects. This synergistic effect is attributed to its ability to modulate cellular signaling pathways that are often dysregulated in cancer cells.

Potential Applications

The diverse biological activities of Benzenamine, 3-(4-pyrimidinyl) make it a promising candidate for various therapeutic applications. In addition to its potential use in treating inflammatory diseases and cancer, it may also have applications in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Preliminary studies have shown that it can protect neurons from oxidative stress and promote neurogenesis.

The pharmaceutical industry has taken notice of these findings, and several companies are actively investigating derivatives of Benzenamine, 3-(4-pyrimidinyl) for their therapeutic potential. Clinical trials are underway to evaluate their safety and efficacy in human subjects.

Safety Considerations

Safety is a critical aspect when developing new compounds for therapeutic use. While early studies suggest that Benzenamine, 3-(4-pyrimidinyl) is generally well-tolerated at therapeutic doses, further research is needed to fully understand its safety profile. Preclinical toxicity studies have shown no significant adverse effects at relevant concentrations, but ongoing monitoring will be essential as clinical trials progress.

In conclusion, Benzenamine, 3-(4-pyrimidinyl) (CAS No. 16496-10-9) is a versatile compound with significant potential in medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive lead compound for drug discovery efforts. As research continues to uncover new applications and optimize its properties, this compound is poised to play an important role in the development of novel therapeutic agents.